Cas no 117610-39-6 (3-epi-2,18-dimethoxy-schelhammericine)
117610-39-6 structure
Product Name:3-epi-2,18-dimethoxy-schelhammericine
CAS No:117610-39-6
MF:C21H27NO5
MW:373.442786455154
CID:2047161
Update Time:2025-04-21
3-epi-2,18-dimethoxy-schelhammericine Chemical and Physical Properties
Names and Identifiers
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- 3-epi-2,18-dimethoxy-schelhammericine
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- Inchi： 1S/C21H27NO5/c1-23-16-9-13-6-8-22-7-4-5-14-15(21(13,22)11-18(16)24-2)10-17-20(19(14)25-3)27-12-26-17/h9-10,16,18H,4-8,11-12H2,1-3H3
- InChI Key： QANHDQASCQVEMJ-UHFFFAOYSA-N
- SMILES： COC1C(OC)C=C2C3(C4C(=C(C5=C(C=4)OCO5)OC)CCCN3CC2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 0.995
3-epi-2,18-dimethoxy-schelhammericine Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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